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Compound Name: Amilon

Cat. No.: B12751582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amilon is an innovative functional ingredient designed for the cosmetic industry, primarily as

an advanced alternative to nylon powder.[1] Chemically, it is spherical silica coated with a

lysine derivative, an amino acid.[1][2] This composition gives it unique properties that address

several challenges in cosmetic formulation, including thermal stability and preservative efficacy.

[1]

The primary benefits of incorporating Amilon into cosmetic formulations include improved

sensory experience (a smoother feel than nylon powder), enhanced product stability due to its

higher heat resistance, and better preservation of the final product as it does not absorb

parabens.[1][2][3] These characteristics make Amilon a versatile ingredient for a wide range of

cosmetic products, from skincare to color cosmetics.

Physicochemical Properties
Understanding the physical and chemical properties of Amilon is crucial for its effective

incorporation into cosmetic formulations.

Table 1: Physicochemical Properties of Amilon
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Property Value/Description Source

INCI Name Silica (and) Lauroyl Lysine [2][3]

Appearance White powder [2]

Particle Size 2-20 µm (average 10 µm) [1][2]

Composition
Spherical silica coated with a

lysine derivative (amino acid)
[1][2]

Amino Acid Content 4.5 - 5.0% [2]

Thermal Stability
Can withstand temperatures

higher than 100°C
[1][2]

Solubility
Insoluble in water and oils;

dispersible.

Key Feature

Does not absorb parabens,

thus not compromising

preservative systems.

[1][2][3]

Proposed Mechanism of Action in Formulations
While Amilon is primarily a functional ingredient affecting the aesthetics and stability of a

formulation, its amino acid coating may offer secondary skin benefits. The proposed

mechanisms are illustrated below.
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Amilon
(Silica + Lauroyl Lysine) Cosmetic FormulationIncorporation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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